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Compound of Interest

Compound Name: 3-(Iodomethyl)-3-methyloxetane

Cat. No.: B039523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of 3-(Iodomethyl)-3-methyloxetane (CAS RN: 112823-30-0).

Adherence to these procedural guidelines is critical for ensuring laboratory safety and

maintaining experimental integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
3-(Iodomethyl)-3-methyloxetane is classified as a hazardous substance. The primary known

hazards are summarized below. Appropriate PPE is mandatory for all handling procedures.

Hazard Summary:

Hazard Classification GHS Hazard Statement(s)

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation May cause serious eye irritation.

Corrosive Potential for corrosive effects.[1]
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Required Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

potential vapors.

Hand Protection

Double gloving: inner nitrile

glove, outer butyl rubber or

Viton™ gloves.

Provides robust protection

against this halogenated

organic compound. Nitrile

gloves alone may offer

insufficient protection against

direct or prolonged contact.[2]

[3] Always consult the glove

manufacturer's specific

chemical resistance data.

Body Protection
Chemical-resistant laboratory

coat.

Protects skin from accidental

spills and contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.

Minimizes inhalation exposure

to vapors.

Safe Handling and Storage
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.

Storage Conditions:
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Parameter Requirement

Temperature 2-8°C (Refrigerated)[4][5]

Atmosphere
Under an inert atmosphere (e.g., Argon or

Nitrogen)[4]

Light Keep in a dark place, protected from light.[4]

Container
Tightly sealed, appropriate chemical-resistant

container.

Handling Protocol:

Preparation:

Ensure a chemical fume hood is operational.

Have a dedicated, properly labeled waste container for halogenated organic compounds

readily accessible.

Assemble all necessary equipment and PPE before handling the chemical.

Handling:

Conduct all manipulations of 3-(Iodomethyl)-3-methyloxetane within a certified chemical

fume hood.

Use compatible equipment (e.g., glass, stainless steel).

Avoid contact with skin and eyes.

Prevent inhalation of any vapors.

Post-Handling:

Tightly seal the container immediately after use.

Return the chemical to its designated storage location.
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Decontaminate the work area.

Properly dispose of all contaminated disposable materials.

Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.

First Aid Measures:

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response Protocol:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, sand, or earth). Do not use combustible materials like sawdust.
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Neutralize/Absorb: Cover the spill with the absorbent material.

Collect: Carefully collect the absorbed material into a designated, labeled hazardous waste

container for halogenated organic compounds.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
3-(Iodomethyl)-3-methyloxetane is a halogenated organic compound and must be disposed

of as hazardous waste.

Disposal Protocol:

Segregation:

Collect all waste containing 3-(Iodomethyl)-3-methyloxetane in a dedicated, clearly

labeled, and sealed container for "Halogenated Organic Waste".[1][6][7]

Do NOT mix with non-halogenated waste.[8]

Labeling:

The waste container must be labeled with its contents, including the full chemical name.

Storage of Waste:

Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Arrangement for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the halogenated organic waste. Disposal will likely be through high-

temperature incineration.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b039523?utm_src=pdf-body
https://www.benchchem.com/product/b039523?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual Workflow for Handling 3-(Iodomethyl)-3-
methyloxetane

Workflow for Handling 3-(Iodomethyl)-3-methyloxetane
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Caption: Logical workflow for the safe handling of 3-(Iodomethyl)-3-methyloxetane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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